Cas no 1806947-10-3 (4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1806947-10-3
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4892228
• Update Time: 2025-05-18

4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4F5NO2/c9-6(10)3-1-5(8(11,12)13)14-7(16)4(3)2-15/h1-2,6H,(H,14,16)
• InChI Key： OVNGKKQBBJDOED-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C(NC(C(F)(F)F)=C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Additional information on 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-3-carboxaldehyde

Comprehensive Overview of 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806947-10-3)

4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806947-10-3) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of advanced molecules. Its hydroxy and carboxaldehyde functional groups further enhance its reactivity, enabling diverse applications in drug discovery and fine chemical manufacturing.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-3-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability, which are critical in the development of next-generation therapeutics. Researchers are particularly interested in its potential role as a building block for small-molecule inhibitors and biologically active agents, aligning with the growing trend toward precision medicine. The compound's CAS No. 1806947-10-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemical synthesis.

The structural uniqueness of 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-3-carboxaldehyde also makes it a subject of interest in green chemistry initiatives. With increasing emphasis on sustainable synthesis methods, scientists are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. Its fluorine-rich architecture is particularly advantageous in agrochemical applications, where it contributes to the development of low-toxicity pesticides and herbicides, addressing global concerns about environmental impact and food security.

From a technical perspective, the synthesis and handling of CAS No. 1806947-10-3 require expertise in organofluorine chemistry. The compound's stability under various conditions and its compatibility with common reagents make it a versatile candidate for multistep synthetic pathways. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are routinely employed to characterize its purity and structural integrity, ensuring its suitability for high-value applications.

In the context of drug discovery, 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-3-carboxaldehyde has been investigated for its potential to modulate biological targets, including enzyme inhibitors and receptor agonists. Its ability to introduce fluorine atoms into molecular frameworks is a key advantage, as fluorination often enhances a compound's binding affinity and pharmacokinetic profile. This aligns with the pharmaceutical industry's focus on targeted therapies and personalized medicine, which are among the most searched topics in biomedical research today.

Beyond pharmaceuticals, this compound's utility extends to material science, where its fluorinated pyridine core contributes to the design of advanced polymers and electronic materials. The incorporation of fluorine atoms can improve thermal stability and electrical properties, making it a candidate for applications in organic electronics and optoelectronic devices. These innovations are driving interest in CAS No. 1806947-10-3 among researchers exploring next-generation materials for renewable energy and wearable technologies.

In summary, 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806947-10-3) represents a multifaceted compound with broad applicability across scientific disciplines. Its unique chemical attributes, combined with the rising demand for fluorinated intermediates, position it as a critical component in the advancement of life sciences, sustainable agriculture, and innovative materials. As research continues to uncover new possibilities for this molecule, its role in addressing contemporary challenges in health and technology is expected to expand significantly.